Cas no 1000528-70-0 (3-(5-chloro-2-fluorophenyl)propan-1-amine)

• Product Name: 3-(5-chloro-2-fluorophenyl)propan-1-amine
• CAS No: 1000528-70-0
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 6237224
• PubChem ID: 55266197
• Update Time: 2025-06-08

3-(5-chloro-2-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluorophenyl)propan-1-amine
• EN300-1986266
• 1000528-70-0
• AKOS006310908

• Inchi： 1S/C9H11ClFN/c10-8-3-4-9(11)7(6-8)2-1-5-12/h3-4,6H,1-2,5,12H2
• InChI Key： WSQOUCDZSANUTN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CCCN)F

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(5-chloro-2-fluorophenyl)propan-1-amine

Recent Advances in the Study of 3-(5-Chloro-2-fluorophenyl)propan-1-amine (CAS: 1000528-70-0) in Chemical Biology and Pharmaceutical Research

3-(5-Chloro-2-fluorophenyl)propan-1-amine (CAS: 1000528-70-0) is a small-molecule compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique fluorophenyl and propan-1-amine structure, has been investigated for its role in modulating biological pathways, particularly in the context of neurological disorders and cancer. Recent studies have explored its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its potential as a drug candidate.

One of the key areas of research involving 3-(5-chloro-2-fluorophenyl)propan-1-amine is its application in central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmitter systems. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interactions with these receptors, highlighting its selectivity and potency. These findings open new avenues for the development of novel therapeutics for depression and Parkinson's disease.

In addition to its neurological applications, 3-(5-chloro-2-fluorophenyl)propan-1-amine has also been investigated for its anticancer properties. A recent preprint on bioRxiv reported that this compound inhibits the proliferation of certain cancer cell lines, including glioblastoma and breast cancer, by targeting specific signaling pathways involved in cell cycle regulation. The study employed high-throughput screening and transcriptomic analysis to identify the compound's mechanism of action, revealing its potential as a targeted therapy. Further in vivo studies are needed to validate these findings and assess the compound's safety profile.

The synthesis and optimization of 3-(5-chloro-2-fluorophenyl)propan-1-amine have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route for this compound, achieving higher yields and purity compared to previous methods. The authors emphasized the importance of optimizing reaction conditions to minimize byproducts and enhance scalability, which is critical for future pharmaceutical development. This advancement in synthetic chemistry could facilitate the production of derivatives for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-chloro-2-fluorophenyl)propan-1-amine. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid metabolism, which may limit its therapeutic efficacy. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Additionally, toxicological assessments are underway to ensure the compound's safety for human use.

In conclusion, 3-(5-chloro-2-fluorophenyl)propan-1-amine (CAS: 1000528-70-0) represents a promising candidate for further investigation in chemical biology and drug discovery. Its dual potential in neurological and oncological applications, coupled with recent advancements in synthesis and mechanistic understanding, underscores its relevance in contemporary research. Future studies should focus on overcoming pharmacokinetic challenges and advancing the compound through preclinical and clinical development.